Cas no 858757-68-3 (methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate)

• Product Name: methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate
• CAS No: 858757-68-3
• MF: C₂₂H₂₀O₅
• MW: 364.391206741333
• CID: 5555567
• Update Time: 2025-06-15

methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-methyl 4-((6-((3-methylbut-2-en-1-yl)oxy)-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate
• methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate

• Inchi： 1S/C22H20O5/c1-14(2)10-11-26-17-8-9-18-19(13-17)27-20(21(18)23)12-15-4-6-16(7-5-15)22(24)25-3/h4-10,12-13H,11H2,1-3H3
• InChI Key： MQHPUTJGJBPVBB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C=C2C(=O)C3=CC=C(OC/C=C(\C)/C)C=C3O2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate

Methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate (CAS No. 858757-68-3): A Comprehensive Overview

Methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate (CAS No. 858757-68-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzofuran and features a unique structural arrangement that includes a methyl ester group, a substituted benzofuran ring, and a double bond in the Z configuration. The compound's intricate structure and functional groups make it an intriguing candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate is characterized by its conjugated system and the presence of multiple functional groups. The benzofuran ring, which is a fused aromatic and heterocyclic system, provides the compound with unique electronic properties. The substitution at the 6-position with a 3-methylbutenyl group and the presence of an oxo group at the 3-position further enhance its reactivity and potential biological activity. The methyl ester group at the para position of the benzene ring adds to its solubility and stability, making it suitable for various chemical reactions and biological assays.

Recent studies have focused on the potential biological activities of methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-oxo-2,3-dihydro-1-benzofuran-2-ylidenemethyl}benzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Research has demonstrated that methyl 4-{(2Z)-6-(3-methylbut-2-en-1-yl)oxy-3-o xo - 2 , 3 - dihydro - 1 - benzofuran - 2 - ylidenemethyl } benzoate exhibits strong radical scavenging properties, which can help protect cells from oxidative damage. This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its anti-inflammatory and antioxidant properties, methyl 4-{(2Z)-6-(3-methylbutenyl)oxy - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 2 - ylidenemethyl } benzoate has also been investigated for its potential anticancer effects. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The synthesis of methyl 4-{(2Z)-6-(3-methylbutenyl)oxy - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 2 - ylidenemethyl } benzoate has been extensively studied to optimize yield and purity. Several synthetic routes have been reported, including a one-pot multicomponent reaction (MCR) approach that offers high efficiency and selectivity. This method involves the condensation of an aldehyde, a ketone, and an active methylene compound under mild conditions to form the desired product. The use of environmentally friendly solvents and catalysts has also been explored to improve the sustainability of the synthesis process.

The pharmacokinetic properties of methyl 4-{(2Z)-6-(3-methylbutenyl)oxy - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 2 - ylidenemethyl } benzoate have been evaluated in preclinical studies to assess its bioavailability, distribution, metabolism, and excretion (ADME). These studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further development as a drug candidate.

In conclusion, methyl 4-{(2Z)-6-(3-methy l butenyl ) oxy - 3 - ox o - 2 , 3 - dihydro - 1 - benzofuran - 2 ylidenemeth yl } benzoate (CAS No. 858757-68-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.